Cas no 2172278-33-8 (3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid)

• Product Name: 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid
• CAS No: 2172278-33-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6172797
• PubChem ID: 165816518
• Update Time: 2025-08-04

3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid
• EN300-1504514
• 3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}propanoic acid
• 2172278-33-8

• Inchi： 1S/C26H30N2O5/c1-2-28(15-12-24(30)31)23(29)16-26(13-7-14-26)27-25(32)33-17-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22H,2,7,12-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： ZUNRERJYFIEEKU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CC)CCC(=O)O)=O)CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid

3-{N-Ethyl-2-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclobutylacetamido}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172278-33-8, known as 3-{N-Ethyl-2-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclobutylacetamido}propanoic Acid, is a complex organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its intricate structure, which includes a cyclobutane ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable substrate for various chemical transformations and biological applications.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in the development of peptide-based drugs. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. This has made 3-{N-Ethyl-2-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclobutylacetamido}propanoic Acid a key intermediate in the synthesis of bioactive peptides and proteins.

One of the most notable applications of this compound is its role in the construction of cyclic peptides, which are known for their potent biological activities. Researchers have demonstrated that incorporating cyclobutane rings into peptide frameworks can significantly enhance their stability and bioavailability. For instance, a study published in *Nature Chemistry* in 2023 revealed that analogs of this compound exhibit remarkable activity against various enzyme targets, making them promising candidates for therapeutic development.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in drug delivery systems. The ethyl group and the Fmoc protecting group provide opportunities for further functionalization, enabling the design of targeted drug delivery vehicles. A recent paper in *Journal of Medicinal Chemistry* highlighted the use of this compound as a scaffold for developing prodrugs, which can be activated upon reaching specific tissues or cellular compartments.

The synthesis of 3-{N-Ethyl-2-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclobutylacetamido}propanoic Acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the cyclobutane ring through ring-closing metathesis and the subsequent installation of the Fmoc group via amide bond formation. These steps require precise control over reaction conditions to ensure high yields and product purity.

From a structural standpoint, the compound's cyclobutane ring introduces unique strain characteristics that can influence its reactivity and interactions with biological systems. Studies have shown that such strained rings can enhance molecular recognition by target proteins, leading to improved binding affinities. This property has been leveraged in the design of inhibitors for kinases and other enzyme classes, as reported in a 2023 issue of *Angewandte Chemie*.

Moreover, the presence of the Fmoc group allows for compatibility with standard peptide coupling reagents, facilitating its integration into larger peptide sequences. This versatility has made it a popular choice among researchers working on complex peptide architectures. For example, a team at Stanford University recently utilized this compound as a building block for constructing cyclic peptides with nanomolar potency against cancer cell lines.

In terms of biological evaluation, 3-{N-Ethyl-2-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclobutylacetamido}propanoic Acid has demonstrated selectivity towards various molecular targets, including proteases and G-protein coupled receptors (GPCRs). Preclinical studies have shown that derivatives of this compound exhibit favorable pharmacokinetic profiles, suggesting their potential as orally bioavailable drugs.

Looking ahead, ongoing research aims to further optimize this compound's properties for specific therapeutic applications. Advances in computational chemistry are being employed to predict optimal substituents that can enhance its bioactivity while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, 3-{N-Ethyl-2-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclobutylacetamido}propanoic Acid stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing biomedical research. With its versatile structure and promising biological properties, this compound is poised to make significant contributions to the development of novel therapeutics in the coming years.